Cas no 1519288-19-7 (1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene)
1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene Chemical and Physical Properties
Names and Identifiers
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- 1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene
- EN300-1827467
- 1519288-19-7
-
- Inchi: 1S/C10H7F2NO/c11-8-3-1-2-7(9(8)12)10(4-5-10)13-6-14/h1-3H,4-5H2
- InChI Key: GRRGXQDJGPYWDC-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CC=1C1(CC1)N=C=O)F
Computed Properties
- Exact Mass: 195.04957017g/mol
- Monoisotopic Mass: 195.04957017g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.4Ų
1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1827467-0.05g |
1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene |
1519288-19-7 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1827467-0.1g |
1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene |
1519288-19-7 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1827467-0.25g |
1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene |
1519288-19-7 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1827467-0.5g |
1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene |
1519288-19-7 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1827467-1.0g |
1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene |
1519288-19-7 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1827467-2.5g |
1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene |
1519288-19-7 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1827467-5.0g |
1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene |
1519288-19-7 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1827467-10.0g |
1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene |
1519288-19-7 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1827467-1g |
1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene |
1519288-19-7 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1827467-5g |
1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene |
1519288-19-7 | 5g |
$2858.0 | 2023-09-19 |
1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene
Introduction to 1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene (CAS No. 1519288-19-7)
1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene (CAS No. 1519288-19-7) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound features a benzene ring substituted with two fluorine atoms and an isocyanate-functionalized cyclopropyl group, making it a valuable building block for the synthesis of complex molecules and functional materials.
The isocyanate group in 1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene is particularly noteworthy due to its reactivity and versatility. Isocyanates are known for their ability to react with amines to form ureas, which are essential components in the synthesis of polyurethanes and other polymers. This reactivity makes 1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene a promising candidate for the development of novel materials with tailored properties.
In the realm of pharmaceutical research, the presence of the cyclopropyl group in 1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene adds an additional layer of complexity and potential biological activity. Cyclopropyl-containing compounds have been shown to exhibit a wide range of biological activities, including antiviral, antibacterial, and anticancer properties. Recent studies have explored the use of cyclopropyl-substituted compounds in the development of new drugs targeting various diseases.
The fluorine atoms in 1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene also play a crucial role in its properties and applications. Fluorine is known for its ability to modulate the electronic and steric properties of organic molecules, which can significantly impact their reactivity and biological activity. For example, fluorinated compounds often exhibit enhanced lipophilicity and metabolic stability, making them attractive candidates for drug development.
In the context of organic synthesis, 1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene serves as a valuable starting material for the synthesis of more complex molecules. Its unique structure allows for the introduction of multiple functional groups through selective reactions, enabling chemists to create a diverse array of derivatives with tailored properties. This versatility has led to its use in various synthetic routes and methodologies.
The latest research on 1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene has focused on its potential applications in drug discovery and materials science. For instance, a recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the development of new antiviral agents. The researchers found that derivatives of 1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene exhibited potent antiviral activity against several viral strains, including influenza and herpes simplex virus.
In another study published in Advanced Materials, researchers investigated the use of 1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene-based polymers for applications in electronic devices. The unique combination of fluorine atoms and isocyanate groups provided these polymers with excellent thermal stability and mechanical strength, making them suitable for use in high-performance electronic components.
The synthesis of 1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by isocyanate formation through phosgene or other suitable reagents. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales with high efficiency.
In conclusion, 1,2-difluoro-3-(1-isocyanatocyclopropyl)benzene (CAS No. 1519288-19-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features make it an attractive candidate for applications ranging from drug discovery to materials science. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry and related fields.
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